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Compound of Interest

2-Amino-N-(2,4-dichloro-benzyl)-
Compound Name:
N-methyl-acetamide

Cat. No.: B7874155

Get Quote

\ J

For researchers and scientists at the forefront of drug discovery and development, a deep
understanding of novel molecular entities is paramount. This guide provides an in-depth
technical overview of AM30619, a compound of significant interest. We will delve into its core
chemical properties, offering a foundational understanding for further investigation and
application.

Part 1: Core Chemical Identity of AM30619

At the heart of any chemical entity lies its fundamental structure and molecular weight. These
parameters are the bedrock upon which all further biological and chemical studies are built.

Molecular Structure

AM30619 is a complex organic molecule. Its systematic IUPAC (International Union of Pure
and Applied Chemistry) name is 3-[2-[3-[[4-[[[5-(6-aminopurin-9-yl)-4-hydroxy-3-
phosphonooxyoxolan-2-yllmethoxy-hydroxyphosphoryl]oxy-hydroxyphosphorylloxy-2-hydroxy-
3,3-dimethylbutanoyllamino]propanoylamino]ethylsulfanyl]-3-oxopropanoic acid.
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This intricate name precisely describes the arrangement of its constituent atoms and functional
groups. For a clearer understanding, the structure can be visualized as a multifaceted
assembly comprising an adenine moiety linked to a phosphorylated ribose, which is further
connected to a complex side chain containing amino acids, a dimethylbutanoyl group, and a
thioether linkage.

Molecular Formula and Weight

The elemental composition of AM30619 is represented by its molecular formula:
C24H3s8N7019PsS.

Based on this formula, the molecular weight of AM30619 has been calculated to be 897.8
g/mol . This value is crucial for a variety of experimental procedures, including solution
preparation, stoichiometric calculations, and analytical characterization.

Part 2: Physicochemical and Analytical Data

A comprehensive understanding of a compound's physicochemical properties is essential for its
handling, formulation, and interpretation of experimental results. The following table
summarizes key computed descriptors for AM30619.
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Property Value Source
Molecular Formula C24H38N7019P3S PubChem
Molecular Weight 897.8 g/mol PubChem
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phosphonooxyoxolan-2-
ylJmethoxy-

IUPAC Name hydroxyphosphorylioxy- PubChem
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Part 3: Experimental and Methodological
Considerations

The successful application of AM30619 in research necessitates robust and well-defined
experimental protocols. While specific protocols will vary based on the experimental question,
the fundamental principles of handling and characterization remain constant.

Workflow for Compound Handling and Preparation

The following diagram outlines a generalized workflow for the preparation of AM30619 for in
vitro or in vivo studies. The causality behind each step is critical for ensuring the integrity and
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activity of the compound.
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¢ To cite this document: BenchChem. [Unveiling AM30619: A Comprehensive Technical
Dossier]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7874155/docs#unveiling-am30619-a-comprehensive-
technical-dossier]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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